Cas no 1114872-09-1 (2-(4-ethoxybenzoyl)-4-[3-(methylsulfanyl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product name: 2-(4-ethoxybenzoyl)-4-[3-(methylsulfanyl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114872-09-1
• MF: C₂₄H₂₁NO₄S₂
• MW: 451.557843923569
• CID: 5387214

2-(4-ethoxybenzoyl)-4-[3-(methylsulfanyl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (4-ethoxyphenyl)-[4-(3-methylsulfanylphenyl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]methanone
• 2-(4-ethoxybenzoyl)-4-[3-(methylsulfanyl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C24H21NO4S2/c1-3-29-19-13-11-17(12-14-19)24(26)23-16-25(18-7-6-8-20(15-18)30-2)21-9-4-5-10-22(21)31(23,27)28/h4-16H,3H2,1-2H3
• InChI Key： BQUTXGWFMWPPFL-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C([H])=C([H])C(=C([H])C=2[H])OC([H])([H])C([H])([H])[H])=O)=C([H])N(C2C([H])=C([H])C([H])=C(C=2[H])SC([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C12)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-(4-ethoxybenzoyl)-4-[3-(methylsulfanyl)phenyl]-4H-1lambda6,4-benzothiazine-1,1-dione

2-(4-Ethoxybenzoyl)-4-[3-(methylsulfanyl)phenyl]-4H-1λ6,4-benzothiazine-1,1-dione (CAS No. 1114872-09-1)

The compound 2-(4-ethoxybenzoyl)-4-[3-(methylsulfanyl)phenyl]-4H-1λ6,4-benzothiazine-1,1-dione (CAS No. 1114872-09-1) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of benzothiazines, which are known for their versatile applications in drug design and as intermediates in the synthesis of advanced materials. The benzothiazine core of this molecule is further substituted with a 4-ethoxybenzoyl group and a 3-(methylsulfanyl)phenyl moiety, which significantly influences its chemical properties and potential biological activity.

Recent studies have highlighted the importance of benzothiazine derivatives in the development of novel therapeutic agents. The methylsulfanyl group attached to the phenyl ring introduces sulfur-based functionality, which is known to enhance the molecule's stability and bioavailability. Additionally, the ethoxybenzoyl substituent contributes to the molecule's hydrophobicity, making it an attractive candidate for drug delivery systems. Researchers have explored the potential of this compound as a precursor for creating advanced pharmaceuticals targeting various diseases, including neurodegenerative disorders and cancer.

The synthesis of 2-(4-ethoxybenzoyl)-4-[3-(methylsulfanyl)phenyl]-4H-1λ6,4-benzothiazine-1,1-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzothiazine core through cyclization reactions and subsequent functionalization with the desired substituents. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity levels.

In terms of applications, this compound has shown promise in the field of materials science as well. Its unique electronic properties make it a potential candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer blends to enhance their thermal stability and mechanical properties. Furthermore, its ability to act as a photosensitive material has opened new avenues in photolithography and 3D printing technologies.

The structural complexity of 2-(4-ethoxybenzoyl)-4-[3-(methylsulfanyl)phenyl]-4H-1λ6,4-benzothiazine-1,1-dione presents both challenges and opportunities for further research. Its benzothiazine framework provides a platform for exploring novel chemical transformations and reactivity patterns. For instance, researchers have investigated its reactivity under various oxidative conditions, revealing its potential as an intermediate in the synthesis of more complex molecules with enhanced functionality.

From an environmental standpoint, the development of sustainable synthesis routes for this compound is a critical area of focus. Green chemistry principles are being increasingly applied to minimize waste generation and reduce energy consumption during its production. The use of biodegradable solvents and recyclable catalysts has emerged as a promising strategy to achieve this goal.

In conclusion, 2-(4-ethoxybenzoyl)-4-[3-(methylsulfanyl)phenyl]-4H-1λ6,4-benzothiazine-1,1-dione (CAS No. 1114872-09-9) stands at the forefront of chemical innovation due to its versatile structure and wide-ranging applications. As research continues to uncover new aspects of its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.